Cas no 261359-77-7 (Isoquinoline, 8-(1-methylethyl)- (9CI))

Isoquinoline, 8-(1-methylethyl)- (9CI) structure
261359-77-7 structure
Product Name:Isoquinoline, 8-(1-methylethyl)- (9CI)
CAS No:261359-77-7
MF:C12H13N
MW:171.238322973251
CID:914254
PubChem ID:23240848
Update Time:2025-04-19

Isoquinoline, 8-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 8-(1-methylethyl)- (9CI)
    • 8-Isopropylisoquinoline
    • 8-propan-2-ylisoquinoline
    • Isoquinoline, 8-(1-methylethyl)-
    • DB-287689
    • 261359-77-7
    • SCHEMBL2607316
    • Inchi: 1S/C12H13N/c1-9(2)11-5-3-4-10-6-7-13-8-12(10)11/h3-9H,1-2H3
    • InChI Key: ALOKSBSEEUPKBN-UHFFFAOYSA-N
    • SMILES: N1C=CC2=CC=CC(=C2C=1)C(C)C

Computed Properties

  • Exact Mass: 171.104799419g/mol
  • Monoisotopic Mass: 171.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų
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